N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide
Description
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide, also known as TPPS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPPS belongs to the class of sulfonamide compounds and is widely used as a photosensitizer in photodynamic therapy, a technique used to treat cancer and other diseases.
Scientific Research Applications
Antifungal Activity
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propane-2-sulfonamide: has been investigated for its antifungal potential. Researchers synthesized a series of novel 4-substituted derivatives starting from 4-chloropyridine-3-sulfonamide. These compounds were further converted to 1,2,4-triazole derivatives. The resulting compounds were evaluated against strains of Candida, Geotrichum, Rhodotorula, and Saccharomyces isolated from patients with mycosis. Many of these derivatives exhibited greater efficacy than fluconazole, particularly against Candida albicans and Rhodotorula mucilaginosa species .
Potential Mode of Binding
A docking study was performed on the most active compounds (specifically compounds 26, 34, and 35). The study revealed their potential mode of binding to Candida albicans lanosterol 14α-demethylase, a key enzyme involved in ergosterol biosynthesis. Understanding this binding mechanism can guide further drug development efforts .
In Vitro Cytotoxicity Evaluation
Selected compounds were also assessed for in vitro cytotoxicity using the NCI-60 cell line panel. This evaluation provides insights into their safety profile and potential use as antifungal agents .
Cyclometallated Platinum Complex
Interestingly, the compound (2-[4-methylpyrazol-1-yl]phenyl)platinum(II) (1,3-bis[1-methyl-1H-pyrazol-4-yl]propane-1,3-dione) was synthesized, featuring the previously unknown cyclometallated platinum(II) complex. Its structure was confirmed by NMR spectroscopy and high-resolution mass spectrometry .
Water-Soluble Palladium Complex
In a separate study, a water-soluble Pd(II) complex of N′-(pyridin-2-yl)propane-1,3-diamine modified β-cyclodextrin was synthesized. This complex serves as a homogeneous, eco-friendly, and reusable catalyst under mild conditions .
properties
IUPAC Name |
N-[1-(oxan-4-yl)pyrazol-4-yl]propane-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O3S/c1-9(2)18(15,16)13-10-7-12-14(8-10)11-3-5-17-6-4-11/h7-9,11,13H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPWDSMLFUNEHJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)NC1=CN(N=C1)C2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide | |
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